![molecular formula C14H18O4 B1269043 4-(4-Butoxyphenyl)-4-oxobutanoic acid CAS No. 63471-88-5](/img/structure/B1269043.png)
4-(4-Butoxyphenyl)-4-oxobutanoic acid
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Description
4-(4-Butoxyphenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular and Structural Studies
4-(4-Butoxyphenyl)-4-oxobutanoic acid and similar compounds have been extensively studied for their molecular and structural properties. For instance, the vibrational, structural, electronic, and optical characteristics of related butanoic acid derivatives have been investigated using both experimental spectroscopy and theoretical calculations. These studies often involve molecular docking, vibrational spectroscopy, and analysis of electron localization function, which contribute to understanding the molecular interactions and stability of these compounds (Vanasundari et al., 2018).
Nonlinear Optical Materials
Research has indicated that certain butanoic acid derivatives possess properties suitable for nonlinear optical materials. Their dipole moment and hyperpolarizabilities are key factors in this regard. Such materials are important for applications in photonics and optoelectronics (Rahul Raju et al., 2015).
Synthesis and Chemical Reactions
The synthesis and study of reactions involving butanoic acid derivatives, including this compound, have been an area of significant interest. Improved synthesis methods and reaction pathways for these compounds have been developed, which are crucial for their application in various chemical and pharmaceutical fields (G. Miller et al., 1981).
Biologically Active Species
These compounds are also studied as biologically active species and intermediates for further derivatization. Their synthesis often involves reactions with other chemicals, providing insights into their potential biological activities (Mélanie Uguen et al., 2021).
Precursors in Biosynthesis
Certain butanoic acid derivatives are investigated as precursors in the biosynthesis of other compounds, such as alkaloids and naphthoquinones. This highlights their role in complex biological pathways and potential applications in bioengineering (E. Leete & George B. Bodem, 1973).
Properties
IUPAC Name |
4-(4-butoxyphenyl)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-2-3-10-18-12-6-4-11(5-7-12)13(15)8-9-14(16)17/h4-7H,2-3,8-10H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTSRRHNDXFIRG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40342092 |
Source
|
Record name | 4-(4-Butoxyphenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40342092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63471-88-5 |
Source
|
Record name | 4-(4-Butoxyphenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40342092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.